Cas no 1355202-20-8 (7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile)

• Product Name: 7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile
• CAS No: 1355202-20-8
• MF: C₁₃H₁₀N₆O
• MW: 266.258100986481
• CID: 5159647
• Update Time: 2025-07-19

7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile
• Pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile, 7-amino-1,4-dihydro-4-oxo-3-(phenylmethyl)-

• Inchi： 1S/C13H10N6O/c14-7-9-11(15)18-19-12(9)17-16-10(13(19)20)6-8-4-2-1-3-5-8/h1-5,17H,6H2,(H2,15,18)
• InChI Key： WSJQKUUWGRXECO-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=CC=C2)C(=O)N2N=C(N)C(C#N)=C2N1

Additional information on 7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile

7-Amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile: A Comprehensive Overview

The compound with the CAS number 1355202-20-8 is a highly intriguing molecule belonging to the class of triazines, specifically characterized by its structural motif of 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile. This intricate structure has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and synthetic utility. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, triazines have emerged as a prominent class of molecules due to their broad spectrum of biological activities. The compound in question, 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile, is particularly noteworthy for its unique structural features and potential applications in medicinal chemistry.

The pyrazolo[5,1-c][1,2,4]triazine core is a fused heterocyclic system that combines a pyrazole ring with a triazine ring. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing bioactive compounds. The amino group at the 7-position and the benzyl group at the 3-position further enhance the compound's reactivity and potential for further functionalization. Additionally, the oxo group at the 4-position and the nitrile group at the 8-position contribute to its overall chemical diversity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The structural framework of 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile allows for modifications at multiple sites, enabling chemists to fine-tune its biological properties. This flexibility has made it a valuable tool in the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit potent biological activity due to their ability to interact with biological targets in unique ways. The compound under discussion has shown promise in preliminary screenings for various biological assays. For instance, it has demonstrated inhibitory activity against certain enzymes and receptors that are implicated in human diseases. This preliminary data suggests that further investigation into its pharmacological properties could yield significant therapeutic benefits.

The synthesis of 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as multi-step organic synthesis and catalytic transformations have played a crucial role in facilitating the preparation of this compound.

In addition to its synthetic significance, this compound also represents an important step forward in understanding the relationship between molecular structure and biological activity. By studying compounds like 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile, researchers can gain valuable insights into how different functional groups contribute to overall biological efficacy. This information can then be used to design more effective drugs with improved therapeutic profiles.

The future prospects for this compound are promising. Ongoing research is focused on exploring its potential applications in various therapeutic areas. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, scientists are poised to uncover new ways in which this molecule can be utilized to combat human diseases. Furthermore, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 7-amino-3-benzyl-4-oxo-1,4-dihydro-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its properties and applications,CAS number 1355202-20-8 will undoubtedly play a crucial role in shaping the future of drug discovery and development.